Cas no 2229574-29-0 (2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229574-29-0
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6399608
• PubChem ID: 165765041
• Update Time: 2025-08-02

2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine
• 2229574-29-0
• EN300-1795509
• 2-[1-(2,6-difluoro-3-nitrophenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H12F2N2O2/c12-7-1-2-8(15(16)17)10(13)9(7)11(3-4-11)5-6-14/h1-2H,3-6,14H2
• InChI Key： PEYBDIMMWKLKGN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CCN)CC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine

Recent Advances in the Study of 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine (CAS: 2229574-29-0)

The compound 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine (CAS: 2229574-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine exhibits promising pharmacological properties. Specifically, the compound has shown activity against a range of molecular targets, including enzymes and receptors implicated in various diseases. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics.

Further investigations into the mechanism of action of 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine have revealed its ability to modulate key cellular processes. For example, studies have indicated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Additionally, its interaction with specific protein targets has been elucidated through X-ray crystallography and molecular docking studies, providing valuable insights for structure-activity relationship (SAR) optimization.

The potential therapeutic applications of 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine extend beyond oncology. Recent reports have explored its efficacy in neurological disorders, where it has shown neuroprotective effects in models of neurodegenerative diseases. These findings are particularly encouraging, as they open new avenues for the development of treatments for conditions such as Alzheimer's and Parkinson's disease.

Despite these promising results, challenges remain in the development of 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and demonstrated biological activity make it a compelling candidate for continued research and development.

In conclusion, the latest research on 2-1-(2,6-difluoro-3-nitrophenyl)cyclopropylethan-1-amine (CAS: 2229574-29-0) highlights its potential as a versatile and promising molecule in the field of medicinal chemistry. Ongoing studies are expected to further elucidate its therapeutic potential and optimize its pharmacological properties, paving the way for future clinical applications.